Cas no 127-41-3 (a-Ionone (>90%))

• Product name: a-Ionone (>90%)
• CAS No: 127-41-3
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD00001565
• CID: 36181
• PubChem ID: 5282108

a-Ionone (>90%) Chemical and Physical Properties

Names and Identifiers

• 4-(2,6,6-Trimethylcyclohex-2-en-1-yl)but-3-en-2-one
• (±)-4-trans-(2,6,6-trimethyl-cyclohex-2-enyl)-but-3-en-2-one
• (3E)-4-(2,6,6-Trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
• (E)-alpha-Ionone
• (E)-α-Ionone
• (R,S)-3-(E)-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-
• 4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-,(E)-3-Buten-2-one
• 4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one (alpha-ionone)
• α-Ionone
• a-Ionone
• alpha-Ionone
• IONONE, ALPHA-(AS)
• &alpha
• 4-(2,6,6-Trimethyl-2-cyclohexenyl)-3-buten-2-one
• α-Jonone
• 4-(2,6,6-Trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
• FEMA 2594
• (5E)-Ionone
• ALPHA-JONONE
• IONONE ALPHA
• IRIDON-ALPHA
• IRISONE ALPHA
• 4-(2,6,6-
• a-Ionone (>90%)

• MDL： MFCD00001565
• Inchi： 1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6-8,12H,5,9H2,1-4H3
• InChI Key： UZFLPKAIBPNNCA-BQYQJAHWSA-N
• SMILES： CC(/C=C/C1C(C)=CCCC1(C)C)=O
• BRN： 2046084

Computed Properties

• Exact Mass: 192.15100
• Monoisotopic Mass: 192.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 5
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• XLogP3: 3

Experimental Properties

• Color/Form: Oily liquid, with floral aroma, the aroma is like violet flowers, and the smell of wood, accompanied by fruit aroma.
• Density: 0.93 g/mL at 25 °C(lit.)
• Melting Point: 25°C
• Boiling Point: 148°C/28mmHg(lit.)
• Flash Point: Fahrenheit: 244.4 ° f < br / > Celsius: 118 ° C < br / >
• Refractive Index: n20/D 1.498(lit.)
• Solubility: Soluble in ethanol fixed oils, propylene glycol. Slightly soluble in alcohol, ether, mineral oil.
• Water Partition Coefficient: Insoluble
• PSA: 17.07000
• LogP: 3.51410
• Merck: 5056
• Sensitiveness: Sensitive to light
• FEMA: 2594

a-Ionone (>90%) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H334
• Warning Statement： P261-P342 + P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 42
• Safety Instruction： S36-S24/25-S26
• RTECS：EN0525000
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R42/43
• Packing Group：II; III
• TSCA：Yes
• Packing Group：II; III
• Hazard Level：4.1
• Safety Term：4.1

a-Ionone (>90%) Customs Data

• HS CODE：2914230000
• Customs Data：

  China Customs Code:

  2914230000

  Overview:

  2914230000 Zhixiangtong and methyl zhixiangtong.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914230000 (e)-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:5.5%.General tariff:30.0%

Related Categories

• Sesquiterpenoids
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids

Additional information on a-Ionone (>90%)

Exploring a-Ionone (>90%) (CAS No. 127-41-3): A Versatile Fragrance and Flavor Compound

a-Ionone (>90%) (CAS No. 127-41-3) is a naturally occurring organic compound widely recognized for its floral and woody aroma, making it a cornerstone in the fragrance and flavor industries. With a purity exceeding 90%, this compound is prized for its consistency and efficacy in formulations. Its molecular structure, featuring a cyclic ketone with an unsaturated side chain, contributes to its distinctive scent profile, often described as reminiscent of violets or raspberries. As consumer demand for natural-inspired fragrances and clean-label flavors grows, a-Ionone has emerged as a key ingredient in perfumery, cosmetics, and food applications.

The versatility of a-Ionone extends beyond its sensory attributes. Recent studies highlight its potential in aromatherapy and wellness products, aligning with the global trend toward holistic health. Users frequently search for terms like "a-Ionone benefits" or "CAS 127-41-3 uses", reflecting curiosity about its applications. In perfumery, it serves as a middle note, blending seamlessly with other compounds to create complex accords. Its stability under varying pH conditions also makes it a reliable choice for long-lasting fragrances and functional cosmetics.

From a technical perspective, a-Ionone (>90%) exhibits excellent solubility in alcohol and oils, facilitating its incorporation into diverse formulations. Manufacturers value its low volatility, which enhances shelf life and product performance. Environmental considerations are also paramount; sustainable sourcing and green chemistry practices are increasingly applied in its production to meet eco-conscious consumer expectations. Searches for "biodegradable fragrance ingredients" underscore this shift, positioning a-Ionone as a forward-thinking choice.

Innovations in extraction and synthesis have further optimized a-Ionone's quality and accessibility. Advanced techniques like molecular distillation ensure high purity, while enzymatic methods reduce environmental impact. These advancements address common queries such as "how is a-Ionone made?" and "Is a-Ionone safe?", reinforcing transparency in the supply chain. Regulatory compliance with IFRA and FDA standards further bolsters its reputation as a safe and effective ingredient.

In conclusion, a-Ionone (>90%) (CAS No. 127-41-3) stands at the intersection of tradition and innovation. Its multifaceted applications—from luxury perfumes to functional foods—cater to evolving market demands. By integrating SEO-friendly keywords like "natural fragrance compounds" and "high-purity ionones", this article aims to provide both technical depth and consumer relevance, ensuring its value to researchers, formulators, and enthusiasts alike.